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Compound of Interest

Compound Name:
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methanesulfonate

CAS No.: 63659-30-3

Cat. No.: B12095798

Get Quote

This guide provides an in-depth analysis of cyclobutylmethyl mesylate (CBM), a critical reagent

in pharmaceutical synthesis. We will explore its procurement landscape, detailing supplier

comparisons and pricing considerations. Furthermore, this document establishes a framework

for ensuring the quality and integrity of CBM through robust analytical verification and safe

handling protocols.

Introduction to Cyclobutylmethyl Mesylate
Cyclobutylmethyl mesylate, with the chemical formula C₆H₁₂O₃S, is a key intermediate in

organic synthesis, particularly valued in the development of novel therapeutics.[1] Its

cyclobutane moiety offers unique structural properties that can enhance the metabolic stability

and conformational rigidity of drug candidates.[2][3] CBM primarily serves as an alkylating

agent, where the mesylate group acts as an excellent leaving group in nucleophilic substitution

reactions. This reactivity is fundamental to its application in constructing more complex

molecular architectures. A common synthetic route to CBM involves the mesylation of
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cyclobutylmethanol using methanesulfonyl chloride in the presence of a base like triethylamine.

[4][5]

Chapter 1: Supplier Landscape and Procurement
Strategy
The procurement of high-quality starting materials is a cornerstone of successful drug

development. The selection of a cyclobutylmethyl mesylate supplier should be a strategic

decision based on a holistic evaluation of quality, documentation, and cost.

The market for specialized chemical reagents like CBM includes large, well-established

suppliers and smaller, niche manufacturers. While a comprehensive, real-time price list is

volatile, the following table provides a comparative overview of potential suppliers. Researchers

are strongly encouraged to request quotes and documentation directly from these vendors for

the most current information.
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Supplier
Category

Representat
ive
Companies

Typical
Purity

Scale
Estimated
Price Range
(USD/g)

Key
Considerati
ons

Major

Chemical

Suppliers

Sigma-

Aldrich

(Merck),

Thermo

Fisher

Scientific, TCI

>97% Lab (g to kg) $50 - $200

Extensive QC

documentatio

n, reliable

stock, higher

cost.

Niche &

Custom

Synthesis

Ambeed, Inc.,

BLD Pharm,

ChemScene

≥98%
Lab to Pilot (g

to kg)
$30 - $150

Often more

competitive

pricing, may

offer custom

specifications

,

documentatio

n quality can

vary.[6][7][8]

[9]

Chemical

Marketplaces

BuyersGuide

Chem,

ChemicalReg

ister.com

Varies Varies Varies

Connects to

multiple

suppliers,

requires

careful

vetting of the

actual

manufacturer.

[9][10]

Note: Prices are estimates for research quantities and can vary significantly based on purity,

quantity, and market conditions. This table is for illustrative purposes and does not represent a

direct endorsement or real-time pricing.

A systematic approach to supplier selection is crucial. The following workflow outlines a best-

practice model for qualifying and procuring CBM.
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Supplier Qualification & Procurement Workflow

Identify Potential
Suppliers

Request Quotes &
Technical Documents

(CoA, SDS)

Evaluate Purity,
Specifications & Lead Time

Compare Price
(per gram/mole)

Select Primary &
Secondary Supplier

Place Order & Schedule
Incoming QC
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Incoming Material Quality Control Workflow

Receive Material &
Quarantine

Sample for Analysis

Perform Analytical Tests
(NMR, GC-MS)

Compare Results
to CoA & Specs

Pass/Fail?

Release for Use
in Synthesis

Pass

Reject Batch &
Contact Supplier

Fail

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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